Cas no 1421114-62-6 (5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole)

• Product Name: 5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole
• CAS No: 1421114-62-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5044846
• PubChem ID: 71636986
• Update Time: 2025-05-23

5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[(3-pyrrolidinyloxy)methyl]-
• 5-[(Pyrrolidin-3-yloxy)methyl]-1,3-thiazole
• 5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole

• Inchi： 1S/C8H12N2OS/c1-2-9-3-7(1)11-5-8-4-10-6-12-8/h4,6-7,9H,1-3,5H2
• InChI Key： ILCZWHMQUVKOCA-UHFFFAOYSA-N
• SMILES： S1C(COC2CCNC2)=CN=C1

Additional information on 5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole

Comprehensive Overview of 5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole (CAS No. 1421114-62-6)

5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole, with the CAS number 1421114-62-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a thiazole core linked to a pyrrolidin-3-yloxy moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes contribute to its potential in modulating biological pathways, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's molecular formula and structural specificity have made it a subject of interest in medicinal chemistry. Researchers are exploring its role as a scaffold for kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. The pyrrolidine and thiazole rings are known for their bioavailability and binding affinity, which are critical in designing next-generation small-molecule drugs. Recent studies highlight its potential in addressing neurodegenerative diseases and diabetes, topics frequently searched in academic and AI-driven platforms.

From a synthetic chemistry perspective, CAS 1421114-62-6 exemplifies advancements in green chemistry and catalytic processes. Its synthesis often involves microwave-assisted reactions or flow chemistry, reducing waste and improving yield—a priority for sustainable manufacturing. This aligns with the growing demand for eco-friendly synthetic routes, a hot topic in both industrial and academic forums.

In the context of intellectual property, 5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole has been cited in patents related to anti-inflammatory agents and antiviral therapies, reflecting its broad applicability. The compound's ADME properties (absorption, distribution, metabolism, excretion) are under investigation, with preliminary data suggesting favorable pharmacokinetic profiles—a key focus area for researchers optimizing drug candidates.

The rise of AI-driven drug discovery has further amplified interest in this compound. Platforms leveraging machine learning for virtual screening often highlight thiazole derivatives like 1421114-62-6 due to their druggability scores. Searches for "thiazole-based drug design" or "pyrrolidine medicinal chemistry" frequently return studies involving this molecule, underscoring its relevance in contemporary research.

Quality control and analytical characterization of CAS 1421114-62-6 rely on techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure compliance with pharmaceutical standards, a critical consideration for manufacturers and regulatory bodies. Discussions on impurity profiling and stability studies for this compound are prevalent in GMP-focused communities.

In summary, 5-[(pyrrolidin-3-yloxy)methyl]-1,3-thiazole (1421114-62-6) represents a convergence of innovative chemistry and therapeutic potential. Its multifaceted applications—from drug development to sustainable synthesis—position it as a compound of enduring scientific and commercial value. As research progresses, its role in addressing unmet medical needs and industrial challenges will likely expand, making it a staple in high-impact publications and patent filings.